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Compound of Interest

Compound Name: N-Formyl tranexamic acid

Cat. No.: B15293070

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of N-Formyl tranexamic acid, including operational and disposal plans, to
facilitate safe and compliant laboratory practices. While N-Formyl tranexamic acid is not
classified as a hazardous substance or mixture according to the Occupational Safety and
Health Administration (OSHA) Hazard Communication Standard, adhering to standard
laboratory safety protocols is a critical component of responsible research.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling N-Formyl tranexamic acid minimizes the risk of exposure
and contamination. The following step-by-step guidance outlines the key phases of the
operational workflow.

1. Pre-Handling Preparation:

¢ Risk Assessment: Before commencing any work, conduct a thorough risk assessment
specific to the planned experiment.

e Fume Hood: Ensure that a certified laboratory chemical fume hood is available and
functioning correctly.[1] All handling of N-Formyl tranexamic acid that may generate dust or
aerosols should be performed within the fume hood.
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e Personal Protective Equipment (PPE) Inspection: Inspect all necessary PPE for integrity and
proper fit. Contaminated gloves should be disposed of properly.[2]

o Spill Kit: Confirm that a spill kit appropriate for non-hazardous powders is readily accessible.
2. Handling the Compound:

» Weighing: When weighing the compound, do so in a fume hood or a ventilated balance
enclosure to avoid inhalation of any fine particulates.

e Solution Preparation: If preparing a solution, add the solid N-Formyl tranexamic acid to the
solvent slowly to prevent splashing.

e General Handling: Avoid contact with skin and eyes.[2] Do not eat, drink, or smoke in the
laboratory area. Wash hands thoroughly after handling the compound.

3. Post-Handling Procedures:

o Decontamination: Clean the work area, including the balance and fume hood surfaces, with
an appropriate cleaning agent.

o Storage: Store N-Formyl tranexamic acid in a tightly closed, labeled container in a cool,
dry, and well-ventilated area.[3]

o Waste Segregation: Segregate all waste generated during the handling process according to
the disposal plan.

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended personal protective equipment for handling
N-Formyl tranexamic acid.
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Personal Protective Specifications and
Body Part .
Equipment Remarks
Should conform to EN166,
£ Safety glasses with side ANSI Z87.1, or other
es
Y shields or goggles appropriate government
standards.[1]
Inspect gloves prior to use.
o Use proper glove removal
Hands Nitrile or latex gloves ) ) )
technique to avoid skin
contact.
Must be appropriately sized
Body Laboratory coat
and fully buttoned.[1]
Recommended if there is a
) ] ) potential for generating dust or
Respiratory N95 respirator or equivalent

aerosols outside of a fume
hood.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and regulatory
compliance.

e Unused Compound: Unused N-Formyl tranexamic acid should be disposed of as chemical
waste in accordance with local, state, and federal regulations. Do not mix with other waste.

» Contaminated Materials: All materials that have come into contact with N-Formyl
tranexamic acid, such as gloves, weigh boats, and pipette tips, should be considered
contaminated. These items must be placed in a designated, sealed waste container for
chemical waste.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.

e Aqueous Waste: If aqueous solutions are generated, they should be collected in a
designated waste container and disposed of as chemical waste. Do not pour down the drain.
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Safe Handling Workflow

The following diagram illustrates the key steps in the safe handling workflow for N-Formyl
tranexamic acid.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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